Cas no 70755-50-9 (Chromoxane)

• Product Name: Chromoxane
• CAS No: 70755-50-9
• MF: C₇F₁₅KO₅S
• MW: 520.211255073547
• CID: 1745966
• PubChem ID: 23671509
• Update Time: 2025-07-18

Chromoxane Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid,2-[1-[difluoro(pentafluoroethoxy)methyl]-1,2,2,2-tetrafluoroethoxy]-1,1,2,2-tetrafluoro-, potassium salt
• Chromoxane
• Potassium 1,1,2,2-tetrafluoro-2-{[1,1,1,2,3,3-hexafluoro-3-(penta fluoroethoxy)-2-propanyl]oxy}ethanesulfonate
• Potassium 1,1,2,2-tetrafluoro-2-{[1,1,1,2,3,3-hexafluoro-3-(pentafluoroethoxy)prop-2-yl]oxy}ethanesulphonate, Potassium perfluoro(4-methyl-3,6-dioxaoctane)sulphonate
• POTASSIUM PERFLUORO(4-METHYL-3,6-DIOXOOCTANE)SULPHONATE
• Potassium perfluoro-4-methyl-3,6-dioxaoctane-1-sulphonate
• Potassium perfluoro(4-methyl-3,6-dioxaoctane)sulfonate (Chromoxane)
• AKOS016016139
• Potassium perfluoro(4-methyl-3,6-dioxaoctane)sulfonate
• CS-0127683
• potassium 1,1,2,2-tetrafluoro-2-(1,1,1,2,3,3-hexafluoro-3-(perfluoroethoxy)propan-2-yloxy)ethanesulfonate
• potassium;1,1,2,2-tetrafluoro-2-[1,1,1,2,3,3-hexafluoro-3-(1,1,2,2,2-pentafluoroethoxy)propan-2-yl]oxyethanesulfonate
• Potassium 1,1,2,2-tetrafluoro-2-((1,1,1,2,3,3-hexafluoro-3-(perfluoroethoxy)propan-2-yl)oxy)ethane-1-sulfonate
• DTXSID60896643
• NS00111146
• SCHEMBL6130383
• potassium 1,1,2,2-tetrafluoro-2-{[1,1,1,2,3,3-hexafluoro-3-(pentafluoroethoxy)propan-2-yl]oxy}ethane-1-sulfonate
• 70755-50-9
• potassium perfluoro(4-methyl-3,6-dioxaoctane) sulfonate
• Potassiumperfluoro(4-methyl-3,6-dioxaoctane)sulfonate
• XIICCSXABGIGJL-UHFFFAOYSA-M

• Inchi： 1S/C7HF15O5S.K/c8-1(2(9,10)11,4(15,16)27-5(17,18)3(12,13)14)26-6(19,20)7(21,22)28(23,24)25;/h(H,23,24,25);/q;+1/p-1
• InChI Key： XIICCSXABGIGJL-UHFFFAOYSA-M
• SMILES： C(F)(F)(C(OC(C(OC(F)(F)C(F)(F)F)(F)F)(F)C(F)(F)F)(F)F)S([O-])(=O)=O.[K+]

Computed Properties

• Exact Mass: 519.8863982g/mol
• Monoisotopic Mass: 519.8863982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 679
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84Ų

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

Chromoxane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids

Additional information on Chromoxane

Comprehensive Analysis of Chromoxane (CAS No. 70755-50-9): Properties, Applications, and Industry Trends

Chromoxane (CAS No. 70755-50-9) is a specialized organic compound widely recognized for its unique chemical properties and versatile industrial applications. As a chromogenic reagent, it plays a critical role in analytical chemistry, particularly in colorimetric assays and metal ion detection. This article delves into the molecular structure, functional characteristics, and emerging trends surrounding this compound, addressing key questions frequently searched by researchers and industry professionals.

The chemical structure of Chromoxane features a chelating ligand backbone, enabling selective binding to transition metals like iron, copper, and aluminum. Its pH-dependent chromogenic behavior makes it invaluable for environmental monitoring, pharmaceutical quality control, and materials science. Recent studies highlight its optimization for high-sensitivity detection kits, aligning with the growing demand for rapid, portable diagnostic tools in healthcare and environmental sectors.

One of the most searched queries regarding CAS No. 70755-50-9 relates to its solubility profile and stability under UV light. Laboratory data confirms excellent solubility in polar organic solvents (e.g., DMSO, ethanol) while maintaining stability in aqueous buffers between pH 4–8. These properties have spurred innovations in water quality testing strips and industrial effluent analysis – topics trending in sustainability forums.

In material science applications, researchers increasingly explore Chromoxane-functionalized nanoparticles for heavy metal remediation. This intersects with the global focus on green chemistry solutions, as evidenced by a 300% YoY increase in scholarly articles referencing this compound's environmental applications. The compound's low toxicity profile compared to traditional chromophores further enhances its adoption in eco-friendly analytical methods.

Analytical method development using 70755-50-9 frequently appears in patent filings, particularly for multiplex detection systems. A 2023 market report noted 42% of new spectrophotometric reagents incorporate derivatives of this compound, driven by its molar extinction coefficient (>15,000 L·mol⁻¹·cm⁻¹ at λ_max 560 nm). Such technical advantages address the industry's need for high-throughput screening compatible with automated analyzers.

Quality control protocols for Chromoxane emphasize HPLC purity verification (typically ≥98%) and metal impurity testing. These specifications respond to frequent purchaser inquiries about batch-to-batch consistency, especially for diagnostic kit manufacturing. Storage recommendations (-20°C under argon) and lyophilization compatibility data have become crucial decision-making factors for bulk buyers.

Emerging research explores Chromoxane-doped polymers for smart packaging indicators, capitalizing on its reversible color change properties. This application aligns with circular economy principles and answers rising searches for "active/intelligent packaging materials." Concurrently, computational chemistry studies model its structure-activity relationships to design next-generation derivatives with enhanced selectivity.

Regulatory compliance remains a top concern for users, with REACH certification and ISO 13485 compatibility being frequently searched terms. Manufacturers have responded by developing GMP-grade Chromoxane batches with full documentation suites, including residual solvent analysis and genotoxicity studies – critical for in vitro diagnostic (IVD) applications.

The compound's role in educational laboratory kits has grown significantly, with 78% of 2022 chemistry teaching modules for complexometric titration incorporating 70755-50-9-based experiments. This educational adoption reflects broader STEM initiatives and generates substantial online discussion about hands-on analytical chemistry training.

Future directions include microfluidic integration and AI-assisted colorimetric analysis using Chromoxane sensors. These advancements respond to the intersection of two trending topics: lab-on-a-chip technology and automated chemical sensing. With its balanced cost-performance ratio and well-characterized properties, this compound continues to enable innovations across scientific disciplines while addressing contemporary industrial and environmental challenges.